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Compound of Interest

Compound Name:
N-Methoxy-N,3-dimethylbut-2-

enamide

CAS No.: 121712-53-6

Cat. No.: B8794389

Get Quote

Executive Summary
Weinreb amides (N-methoxy-N-methylamides) possess a unique electronic architecture where

the N-methoxy group exerts a strong inductive effect (

), competing with the resonance donation typical of amides. In

-unsaturated systems, this results in a diagnostic carbonyl stretching frequency (

) that is distinct from esters, ketones, and standard dialkyl amides.

Key Diagnostic Metric: The

for

-unsaturated Weinreb amides typically appears in the 1645–1665 cm⁻¹ range. This is:

Higher than standard

-unsaturated dialkyl amides (~1630–1650 cm⁻¹).[1]
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Lower than

-unsaturated ketones (~1665–1685 cm⁻¹) and esters (~1715–1730 cm⁻¹).[1]

Theoretical Framework: The "Weinreb Shift"
To accurately interpret the spectrum, one must understand the competing electronic forces at

play.

Electronic Factors Influencing
Amide Resonance (Lowering Effect): The nitrogen lone pair donates into the carbonyl (

-donation), increasing single-bond character and lowering the frequency.

Inductive Withdrawal (Raising Effect): The oxygen atom on the N-methoxy group is

electronegative.[1] It pulls electron density away from the nitrogen, effectively dampening the

nitrogen's ability to donate into the carbonyl. This restores some double-bond character to

the C=O, raising the frequency compared to a standard N,N-dimethylamide.

Conjugation (Lowering Effect): The

-double bond allows delocalization of the

-electrons, reducing the bond order of the C=O and lowering the frequency by ~15–25 cm⁻¹
compared to saturated analogs.

Visualizing the Electronic Competition
The following diagram illustrates the resonance and inductive pathways that define the Weinreb

amide's spectral signature.
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Caption: Electronic competition in Weinreb amides. The N-OMe inductive effect partially

cancels amide resonance, shifting the C=O peak higher than standard amides.

Comparative Spectral Data
The following table provides a direct comparison of the carbonyl stretching frequencies for

-unsaturated Weinreb amides against their common synthetic alternatives.
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Functional
Group

Structure
(General)

Saturated

(cm⁻¹)

-Unsaturated

(cm⁻¹)

Spectral Notes

Weinreb Amide
R-CO-

N(OMe)Me
1660 – 1675 1645 – 1665

Sharp, strong

intensity.[2][3][4]

Higher than

dialkyl amides.

N,N-Dialkyl

Amide
R-CO-NMe₂ 1640 – 1660 1630 – 1650

Broad, often

lower intensity

than Weinreb.[1]

Ester R-CO-OR' 1735 – 1750 1715 – 1730

Distinctly higher

frequency; easy

to distinguish.[1]

[4]

Ketone R-CO-R' 1715 – 1725 1665 – 1685

Can overlap, but

Weinreb lacks

-C-H stretch

complexity.[1]

Acid Chloride R-CO-Cl ~1800 ~1770

Significantly

higher; used as

precursor.[1]

Diagnostic Tip: If differentiating between a Weinreb amide and a ketone, check the 1380–1400

cm⁻¹ region. Weinreb amides often show a methyl bending vibration from the N-Me group,

though this can be obscured in complex molecules.

Experimental Validation Protocol
To ensure spectral accuracy, the following protocol outlines the synthesis and IR

characterization of a model

-unsaturated Weinreb amide (N-methoxy-N-methylcinnamamide). This serves as a self-
validating system for your instrument calibration.[1]
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Materials
Substrate: Cinnamoyl chloride (CAS: 102-92-1).[1]

Reagent:N,O-Dimethylhydroxylamine hydrochloride (CAS: 6638-79-5).[1]

Base: Pyridine (anhydrous).[1]

Solvent: Dichloromethane (DCM), anhydrous.[1]

Step-by-Step Methodology
Reaction Setup:

Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar.

Add N,O-dimethylhydroxylamine HCl (1.1 equiv) and suspend in anhydrous DCM (0.2 M

concentration relative to acid chloride).

Cool the suspension to 0 °C in an ice bath.

Addition:

Add Pyridine (2.2 equiv) dropwise.[1] The mixture will become homogeneous or slightly

cloudy.

Add Cinnamoyl chloride (1.0 equiv) dropwise (neat or dissolved in minimal DCM) over 10

minutes.

Mechanistic Note: The pyridine acts as an HCl scavenger and nucleophilic catalyst.

Workup (Critical for Spectral Purity):

Stir at 0 °C for 1 hour, then warm to room temperature for 2 hours.

Quench with 1M HCl (removes excess pyridine/amine).[1]

Wash organic layer with Sat.[1] NaHCO₃ (removes unreacted acid) and Brine.[1]
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Dry over MgSO₄, filter, and concentrate in vacuo.

IR Acquisition:

Technique: Attenuated Total Reflectance (ATR) is preferred for the resulting solid/oil.

Parameters: 16 scans, 4 cm⁻¹ resolution.

Target Observation: Look for the disappearance of the acid chloride peak (~1770 cm⁻¹)

and the emergence of the Weinreb amide peak at ~1655 cm⁻¹.

Workflow Visualization

Start: Cinnamoyl Chloride
(ν C=O ~1770 cm⁻¹)

Reaction:
+ N,O-Dimethylhydroxylamine

+ Pyridine, 0°C

Workup:
1M HCl Wash (Remove Pyridine)

NaHCO₃ Wash (Remove Acid)

IR Analysis (ATR)

Validation Criteria:
1. Absence of 1770 cm⁻¹

2. Presence of ~1655 cm⁻¹
3. C=C Stretch ~1620 cm⁻¹

Click to download full resolution via product page

Caption: Synthesis and validation workflow for N-methoxy-N-methylcinnamamide.
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Troubleshooting & Diagnostic Guide
Scenario 1: Peak appears at 1720+ cm⁻¹[1]

Cause: Hydrolysis of the acid chloride to the carboxylic acid or presence of unreacted ester

starting material.

Solution: Wash thoroughly with saturated NaHCO₃.[1]

Scenario 2: Peak appears at ~1800 cm⁻¹[1]

Cause: Unreacted acid chloride.[1]

Solution: Ensure stoichiometry of amine is >1.0 equiv and allow longer reaction time.

Scenario 3: Doublet in the 1600–1660 cm⁻¹ region

Cause: Fermi resonance or distinct C=C stretching.[1]

Differentiation: The C=C stretch in conjugated systems often appears near 1620 cm⁻¹

(sharp, medium intensity). The C=O stretch will be the stronger, higher frequency band

(~1655 cm⁻¹).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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